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Compound of Interest

Compound Name: Hif-phd-IN-2

Cat. No.: B12424035

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for HIF-PHD-IN-2, a potent PHD inhibitor. Adherence to these guidelines is
crucial due to the compound's potential hazards.

Hazard and Safety Information

HIF-PHD-IN-2 is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects[1]. Therefore, stringent disposal protocols must be followed to prevent
contamination of the environment and ensure personnel safety. The Safety Data Sheet (SDS)
is the primary source of safety information and should be readily accessible to all personnel
handling this compound.

Quantitative Data Summary
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Property Value Source
Chemical Formula C17H15N503S [1]
Molecular Weight 369.40 [1]
CAS Number 2711720-45-3 [1]

Acute toxicity, Oral (Category
o 4), Acute aquatic toxicity
GHS Classification _ _ [1]
(Category 1), Chronic aquatic

toxicity (Category 1)

-20°C (powder) or -80°C (in
Storage Temperature [1]
solvent)

Experimental Protocol: Proper Disposal of HIF-PHD-
IN-2

This protocol outlines the step-by-step procedure for the safe disposal of HIF-PHD-IN-2 waste,
including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid waste contaminated with HIF-PHD-IN-2, such as unused compound,
contaminated personal protective equipment (PPE), and weighing papers, in a dedicated,
clearly labeled hazardous waste container.

o The container must be made of a compatible material (e.g., high-density polyethylene) and
have a secure, tight-fitting lid.

e Liquid Waste:

o Collect all liquid waste containing HIF-PHD-IN-2, including reaction residues and
contaminated solvents, in a separate, leak-proof hazardous waste container.
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o Do not mix with other incompatible waste streams. Strong acids/alkalis and strong
oxidizing/reducing agents are incompatible with HIF-PHD-IN-2[1].

o Ensure the container is properly vented if there is a risk of gas evolution, although no
specific reactions leading to this are noted for HIF-PHD-IN-2 under normal conditions.

Sharps Waste:

o Any chemically contaminated sharps, such as needles or pipette tips, must be disposed of
in a designated, puncture-resistant sharps container labeled for chemical waste[2].

. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"HIF-PHD-IN-2," and the specific hazards (e.g., "Harmful," "Toxic to Aquatic Life").

Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near
the point of generation[2][3][4].

The SAA must be a secondary containment system to prevent the spread of spills.
Keep waste containers closed at all times, except when adding waste[3][5][6].
. Disposal Procedure:

Never dispose of HIF-PHD-IN-2 down the drain or in the regular trash. This is strictly
prohibited due to its high aquatic toxicity[5][6].

Evaporation of waste containing HIF-PHD-IN-2 in a fume hood is not a permissible disposal
method|[3][5].

Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. The SDS
specifies that the contents and container should be disposed of at an approved waste
disposal plant[1].

Follow all institutional and local regulations for hazardous waste pickup and disposal.
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4. Spill and Emergency Procedures:
 In case of a spill, immediately alert personnel in the area.
o Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

o For small spills, absorb the material with an inert absorbent material and collect it in a sealed
container for disposal as hazardous waste.

o For large spills, evacuate the area and contact your institution's EHS for assistance.
e Ensure adequate ventilation during cleanup[1].

Logical Workflow for HIF-PHD-IN-2 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of HIF-PHD-IN-2 waste.
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HIF-PHD-IN-2 Disposal Workflow
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Caption: Logical workflow for the proper disposal of HIF-PHD-IN-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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